Cas no 1139703-59-5 (6-AZIDOPYRIDINE-3-CARBONITRILE)

• Product Name: 6-AZIDOPYRIDINE-3-CARBONITRILE
• CAS No: 1139703-59-5
• MF: C₆H₃N₅
• MW: 145.121519327164
• MDL: MFCD23938459
• CID: 5242430
• Update Time: 2025-06-13

6-AZIDOPYRIDINE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-azido-
• 6-AZIDOPYRIDINE-3-CARBONITRILE

• MDL： MFCD23938459
• Inchi： 1S/C6H3N5/c7-3-5-1-2-6(9-4-5)10-11-8/h1-2,4H
• InChI Key： DMJWOXADUMBNIC-UHFFFAOYSA-N
• SMILES： N(C1N=CC(C#N)=CC=1)=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-AZIDOPYRIDINE-3-CARBONITRILE

Comprehensive Overview of 6-AZIDOPYRIDINE-3-CARBONITRILE (CAS No. 1139703-59-5): Properties, Applications, and Industry Insights

6-AZIDOPYRIDINE-3-CARBONITRILE (CAS No. 1139703-59-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This azide-functionalized pyridine derivative serves as a versatile building block for click chemistry applications, particularly in the development of bioconjugates and drug discovery platforms. Its unique molecular structure, featuring both an azido group and a nitrile moiety, enables diverse reactivity patterns that align with current trends in high-throughput screening and combinatorial chemistry.

The compound's CAS registry number 1139703-59-5 ensures precise identification in chemical databases, while its systematic name reflects the growing demand for functionalized heterocycles in modern synthetic chemistry. Researchers particularly value its role in bioorthogonal reactions, where the azide group participates in strain-promoted cycloadditions with alkynes – a process widely employed in proteomics studies and cellular imaging. This application aligns with current scientific interests in targeted drug delivery systems and theranostic agents.

From a synthetic perspective, 6-AZIDOPYRIDINE-3-CARBONITRILE demonstrates excellent compatibility with microwave-assisted synthesis techniques, addressing the pharmaceutical industry's push toward green chemistry and process intensification. Its nitrile functionality offers additional derivatization opportunities, making it valuable for constructing molecular scaffolds in kinase inhibitor development – a hot topic in cancer research and precision medicine initiatives.

The compound's physicochemical properties, including its moderate polarity and thermal stability, make it suitable for various chromatographic purification methods. This characteristic responds to frequent search queries about purification strategies for azide-containing compounds. Recent literature highlights its utility in creating fluorescent probes for enzyme activity monitoring, coinciding with growing interest in real-time biochemical assays and diagnostic tools.

In materials science, 6-AZIDOPYRIDINE-3-CARBONITRILE (CAS 1139703-59-5) contributes to advancements in polymer modification and surface functionalization – topics frequently searched in relation to smart materials development. Its ability to participate in photochemical reactions enables applications in photoaffinity labeling, particularly relevant for studying protein-ligand interactions in structural biology research.

The compound's stability profile addresses common concerns about handling organic azides, with proper storage conditions being a frequently searched topic. When stored at low temperatures and protected from direct light, it maintains excellent shelf life, making it practical for medicinal chemistry workflows. This stability, combined with its moderate solubility profile in common organic solvents, positions it as a valuable reagent for parallel synthesis applications.

Recent patent analyses reveal growing interest in 6-AZIDOPYRIDINE-3-CARBONITRILE for developing covalent inhibitors – a trending subject in drug design circles. Its electrophilic character enables selective modifications of biological targets, aligning with current approaches in irreversible inhibition strategies. This application responds to frequent queries about warhead chemistry in protease inhibitor development.

From a regulatory standpoint, the compound's non-hazardous nature at typical research scales facilitates its adoption in academic laboratories and industrial R&D settings. This characteristic addresses common search concerns about safety profiles of functionalized pyridines. Its compatibility with automated synthesis platforms further enhances its utility in contemporary chemical library generation.

The growing demand for 6-AZIDOPYRIDINE-3-CARBONITRILE reflects broader trends in fragment-based drug discovery and chemical biology tools development. Its dual functionality serves as a bridge between traditional heterocyclic chemistry and modern bioconjugation techniques, making it a subject of increasing publication activity. This aligns with frequent searches for multifunctional building blocks in medicinal chemistry.

Future research directions likely to involve this compound include DNA-encoded libraries and protein degradation platforms – both trending topics in pharmaceutical research. Its balanced lipophilicity (a frequently searched property for drug-like molecules) suggests potential applications in blood-brain barrier penetration studies, particularly relevant for central nervous system drug development.